Cas no 2580201-73-4 (3-(2-amino-1,1-difluoroethyl)-1-methylpyrrolidin-3-ol dihydrochloride)

3-(2-Amino-1,1-difluoroethyl)-1-methylpyrrolidin-3-ol dihydrochloride is a fluorinated pyrrolidine derivative with potential applications in medicinal chemistry and pharmaceutical research. The compound features a difluoroethylamine moiety and a hydroxylated pyrrolidine core, which may enhance its binding affinity and metabolic stability. The dihydrochloride salt form improves solubility for experimental use. Its structural characteristics suggest utility as a building block for bioactive molecules, particularly in the development of enzyme inhibitors or receptor modulators. The presence of fluorine atoms can influence electronic properties and lipophilicity, potentially optimizing pharmacokinetic profiles. This compound is suited for exploratory synthesis in drug discovery, offering a versatile scaffold for further functionalization.
3-(2-amino-1,1-difluoroethyl)-1-methylpyrrolidin-3-ol dihydrochloride structure
2580201-73-4 structure
Product Name:3-(2-amino-1,1-difluoroethyl)-1-methylpyrrolidin-3-ol dihydrochloride
CAS No:2580201-73-4
MF:C7H16Cl2F2N2O
MW:253.117547035217
MDL:MFCD33019920
CID:5662403
PubChem ID:155858312
Update Time:2025-05-19

3-(2-amino-1,1-difluoroethyl)-1-methylpyrrolidin-3-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-(2-Amino-1,1-difluoroethyl)-1-methylpyrrolidin-3-ol;dihydrochloride
    • EN300-27159266
    • 2580201-73-4
    • 3-(2-amino-1,1-difluoroethyl)-1-methylpyrrolidin-3-ol dihydrochloride
    • MDL: MFCD33019920
    • Inchi: 1S/C7H14F2N2O.2ClH/c1-11-3-2-6(12,5-11)7(8,9)4-10;;/h12H,2-5,10H2,1H3;2*1H
    • InChI Key: BRGBIWLCJRXWIU-UHFFFAOYSA-N
    • SMILES: Cl.Cl.FC(CN)(C1(CN(C)CC1)O)F

Computed Properties

  • Exact Mass: 252.0607749g/mol
  • Monoisotopic Mass: 252.0607749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 177
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.5Ų

3-(2-amino-1,1-difluoroethyl)-1-methylpyrrolidin-3-ol dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27159266-1g
3-(2-amino-1,1-difluoroethyl)-1-methylpyrrolidin-3-ol dihydrochloride
2580201-73-4 92%
1g
$1172.0 2023-09-10
Enamine
EN300-27159266-5g
3-(2-amino-1,1-difluoroethyl)-1-methylpyrrolidin-3-ol dihydrochloride
2580201-73-4 92%
5g
$3396.0 2023-09-10
Enamine
EN300-27159266-10g
3-(2-amino-1,1-difluoroethyl)-1-methylpyrrolidin-3-ol dihydrochloride
2580201-73-4 92%
10g
$5037.0 2023-09-10
Enamine
EN300-27159266-0.05g
3-(2-amino-1,1-difluoroethyl)-1-methylpyrrolidin-3-ol dihydrochloride
2580201-73-4 93.0%
0.05g
$273.0 2025-03-20
Enamine
EN300-27159266-0.1g
3-(2-amino-1,1-difluoroethyl)-1-methylpyrrolidin-3-ol dihydrochloride
2580201-73-4 93.0%
0.1g
$407.0 2025-03-20
Enamine
EN300-27159266-0.25g
3-(2-amino-1,1-difluoroethyl)-1-methylpyrrolidin-3-ol dihydrochloride
2580201-73-4 93.0%
0.25g
$579.0 2025-03-20
Enamine
EN300-27159266-0.5g
3-(2-amino-1,1-difluoroethyl)-1-methylpyrrolidin-3-ol dihydrochloride
2580201-73-4 93.0%
0.5g
$914.0 2025-03-20
Enamine
EN300-27159266-1.0g
3-(2-amino-1,1-difluoroethyl)-1-methylpyrrolidin-3-ol dihydrochloride
2580201-73-4 93.0%
1.0g
$1172.0 2025-03-20
Enamine
EN300-27159266-2.5g
3-(2-amino-1,1-difluoroethyl)-1-methylpyrrolidin-3-ol dihydrochloride
2580201-73-4 93.0%
2.5g
$2295.0 2025-03-20
Enamine
EN300-27159266-5.0g
3-(2-amino-1,1-difluoroethyl)-1-methylpyrrolidin-3-ol dihydrochloride
2580201-73-4 93.0%
5.0g
$3396.0 2025-03-20

Additional information on 3-(2-amino-1,1-difluoroethyl)-1-methylpyrrolidin-3-ol dihydrochloride

Introduction to 3-(2-amino-1,1-difluoroethyl)-1-methylpyrrolidin-3-ol dihydrochloride (CAS No. 2580201-73-4)

3-(2-amino-1,1-difluoroethyl)-1-methylpyrrolidin-3-ol dihydrochloride (CAS No. 2580201-73-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyrrolidine with unique structural features that make it a promising candidate for various therapeutic applications. The presence of the difluoroethyl and methyl groups, along with the amino and hydroxyl functionalities, imparts distinct chemical and biological properties to this molecule.

The development and characterization of 3-(2-amino-1,1-difluoroethyl)-1-methylpyrrolidin-3-ol dihydrochloride have been driven by its potential in addressing unmet medical needs. Recent studies have highlighted its role in modulating specific biological pathways, particularly those involved in neurological disorders and pain management. The compound's ability to cross the blood-brain barrier (BBB) efficiently and its favorable pharmacokinetic profile make it an attractive candidate for further investigation.

In terms of chemical structure, 3-(2-amino-1,1-difluoroethyl)-1-methylpyrrolidin-3-ol dihydrochloride is a chiral molecule with multiple stereocenters. The presence of these stereocenters allows for the synthesis of enantiomerically pure forms, which can have different biological activities. This property is crucial in drug development, as enantiomers can exhibit significant differences in efficacy and safety profiles. The synthesis of this compound typically involves multi-step reactions, including the formation of the pyrrolidine ring and the introduction of the difluoroethyl and methyl groups.

The pharmacological properties of 3-(2-amino-1,1-difluoroethyl)-1-methylpyrrolidin-3-ol dihydrochloride have been extensively studied in both in vitro and in vivo models. Preclinical studies have demonstrated its potent activity against various targets, including receptors and enzymes involved in pain signaling pathways. For instance, it has shown significant analgesic effects in rodent models of neuropathic pain, suggesting its potential as a novel analgesic agent. Additionally, the compound has been evaluated for its anti-inflammatory properties, with promising results indicating its ability to reduce inflammation without causing significant side effects.

The safety profile of 3-(2-amino-1,1-difluoroethyl)-1-methylpyrrolidin-3-ol dihydrochloride is another critical aspect that has been thoroughly investigated. Toxicology studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. These findings are crucial for advancing the compound into clinical trials and ultimately into clinical use.

In addition to its therapeutic potential, 3-(2-amino-1,1-difluoroethyl)-1-methylpyrrolidin-3-ol dihydrochloride has also been explored for its use as a research tool. Its unique chemical structure and biological activities make it a valuable probe for studying specific biological processes and pathways. Researchers have utilized this compound to gain insights into the mechanisms underlying pain perception and inflammation, contributing to a deeper understanding of these complex processes.

The current landscape of drug discovery and development is highly competitive, with numerous compounds vying for attention. However, the unique combination of structural features and biological activities exhibited by 3-(2-amino-1,1-difluoroethyl)-1-methylpyrrolidin-3-ol dihydrochloride sets it apart from other candidates. Its ability to target multiple pathways involved in pain and inflammation makes it a versatile molecule with broad therapeutic potential.

In conclusion, 3-(2-amino-1,1-difluoroethyl)-1-methylpyrrolidin-3-ol dihydrochloride (CAS No. 2580201-73-4) represents a promising advancement in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable pharmacological properties, and potential therapeutic applications make it an exciting candidate for further development. As research continues to uncover new insights into its mechanisms of action and safety profile, this compound is poised to play a significant role in addressing unmet medical needs and improving patient outcomes.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司